Cas no 88702-21-0 (Acetamide, N-[3,4-bis(1-methylethyl)phenyl]-)

• Product name: Acetamide, N-[3,4-bis(1-methylethyl)phenyl]-
• CAS No: 88702-21-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 623935
• PubChem ID: 13149628

Acetamide, N-[3,4-bis(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3,4-bis(1-methylethyl)phenyl]-
• N-[3,4-di(propan-2-yl)phenyl]acetamide
• 88702-21-0
• DTXSID90522241

• Inchi： InChI=1S/C14H21NO/c1-9(2)13-7-6-12(15-11(5)16)8-14(13)10(3)4/h6-10H,1-5H3,(H,15,16)
• InChI Key： DLDFYNDRGJRGMJ-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C=C(C=C1)NC(=O)C)C(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 3.6